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Compound of Interest

Compound Name: 3-Bromo-l-phenylalanine

Cat. No.: B1272018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for 3-
Bromo-L-phenylalanine, a key intermediate in pharmaceutical research and development.[1]

[2][3] Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification
3-Bromo-L-phenylalanine is classified as an irritant.[4] Based on the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), it presents the following hazards:

Skin Irritation: Causes skin irritation.[4][5]

Eye Irritation: Causes serious eye irritation.[4][5]

Respiratory Irritation: May cause respiratory irritation.[4][5]

It is crucial to avoid direct contact, inhalation, and ingestion.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Bromo-L-phenylalanine is

provided below.
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Property Value Source

CAS Number 82311-69-1 [1][6]

Molecular Formula C9H10BrNO2 [1][6]

Molecular Weight 244.09 g/mol [6][7]

Appearance
White to off-white or grey

solid/powder
[1][7]

Melting Point 208 - 210 °C [1]

Solubility
Slightly soluble in water.

Soluble in 1N NaOH.
[1][8][9]

Storage Temperature
Room temperature or

refrigerated (0-8 °C)
[1][10]

Safe Handling and Storage
Proper handling and storage are essential to minimize exposure risks.

Handling
Work in a well-ventilated area, preferably in a chemical fume hood.[6][11]

Avoid the formation of dust and aerosols.[6][12]

Avoid contact with skin, eyes, and clothing.[5][6][12]

Use non-sparking tools to prevent electrostatic discharge.[6][11]

Wash hands thoroughly after handling.[5][12]

Do not eat, drink, or smoke in the laboratory.[5]

Storage
Store in a tightly closed container.[6][11][12]
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Keep in a dry, cool, and well-ventilated place.[6][11][12]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[12]

The container should be stored locked up.[5][6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Bromo-L-phenylalanine:

PPE Type Specification Rationale

Eye Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

Protects against eye irritation

from dust or splashes.[6][13]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected before use.

Prevents skin contact and

irritation.[5][6]

Body Protection Laboratory coat.
Protects against contamination

of personal clothing.[14]

Respiratory Protection

Use a NIOSH-approved

respirator if ventilation is

inadequate or if dust is

generated.

Prevents respiratory tract

irritation.[6][12]

First Aid Measures
In the event of exposure, follow these first aid protocols immediately.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[5][6][11]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

attention.[5][6][11]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][11]

Accidental Release Measures
In case of a spill, adhere to the following procedure:

Evacuate: Evacuate personnel from the immediate area.[11]

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.[6][11] Avoid allowing the

chemical to enter drains.[6][11]

Clean-up:

Wear appropriate PPE.[5][12]

For dry spills, carefully sweep or vacuum up the material, avoiding dust generation, and

place it in a suitable, closed container for disposal.[5][12]
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Use spark-proof tools and explosion-proof equipment.[6][11]

Decontaminate: Wash the spill area thoroughly.

Disposal Considerations
Dispose of 3-Bromo-L-phenylalanine and its containers in accordance with all applicable

local, state, and federal regulations.[6] Contaminated packaging should be triple-rinsed and

offered for recycling or reconditioning, or disposed of in a sanitary landfill.[6]

Toxicological Information
Detailed toxicological studies for 3-Bromo-L-phenylalanine are not readily available in the

public domain. The GHS classification is based on potential irritation.

Toxicity Data Value

Acute Toxicity No data available

Carcinogenicity No data available

Mutagenicity No data available

Teratogenicity No data available

Given the lack of comprehensive data, this compound should be handled with the utmost care,

assuming it may have uncharacterized hazardous properties.

Experimental Protocols
Detailed experimental protocols for the determination of the safety parameters of 3-Bromo-L-
phenylalanine are not publicly available. The information presented in this guide is derived

from standard Safety Data Sheets (SDS), which summarize the results of such studies without

detailing the methodologies. The hazard classifications are based on standardized criteria such

as those outlined by the Occupational Safety and Health Administration (OSHA) and the

European Chemicals Agency (ECHA).
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The following diagrams illustrate key safety and handling workflows.

General Handling Workflow for 3-Bromo-L-phenylalanine
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Caption: A standard workflow for safely handling chemical reagents.

Emergency Response for Exposure

Emergency Response for Exposure
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Caption: Decision pathway for first aid response to chemical exposure.
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Personal Protective Equipment (PPE) Selection Logic

Minimum Required PPE Task-Specific PPE

Personal Protective Equipment (PPE) Selection Logic

Handling 3-Bromo-L-phenylalanine

Lab Coat Safety Glasses (Side Shields) Chemical Resistant Gloves Closed-Toed Shoes Risk of Splash? Risk of Dust/Aerosol?
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Yes

Use Respirator

Yes
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Caption: A logical diagram for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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